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Compound of Interest

Compound Name: 6-Hydroxypicolinic acid

Cat. No.: B010676

An In-depth Technical Guide to 6-
Hydroxypicolinic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of 6-Hydroxypicolinic acid,
a pyridine derivative with significant applications in coordination chemistry and synthetic
research. This document details its fundamental chemical and physical properties, including its
CAS number and molecular weight. It presents a detailed experimental protocol for its chemical
synthesis and explores its notable role as a chelating agent. While direct involvement in
specific signaling pathways is not extensively documented in current literature, this guide offers
visualizations of its synthesis workflow and chelation mechanism to support its practical
application in a laboratory setting.

Core Chemical and Physical Properties

6-Hydroxypicolinic acid, also known as 6-oxo-1,6-dihydropyridine-2-carboxylic acid, is a light
yellow to brown crystalline powder.[1][2][3] Its chemical structure, featuring both a hydroxyl (in
its tautomeric form) and a carboxylic acid group on a pyridine ring, is key to its chemical
reactivity and utility, particularly its ability to act as a chelating ligand.[2][3]

A summary of its key physicochemical properties is presented in Table 1 for easy reference and
comparison.
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Property Value Reference(s)
CAS Number 19621-92-2 [1][2]14]
Molecular Formula CeHsNO3 [1][2][4]
Molecular Weight 139.11 g/mol [1112]14]
Appearance Yellow to brown powder/crystal  [1][2][3]
Melting Point 270 °C (decomposes) [2][5]
Boiling Point 436.0 + 45.0 °C (Predicted) [2]14]
Density 1.451 + 0.06 g/cm3 (Predicted) [2][4]
pKa 3.29 + 0.20 (Predicted) [2][4]
P Room Temperature, Inert o]
atmosphere

Synthesis of 6-Hydroxypicolinic Acid

6-Hydroxypicolinic acid can be synthesized through various chemical routes. A well-
documented laboratory-scale synthesis involves the reaction of 2-Bromo-6-hydroxypyridine
with carbon dioxide.[1][4] Additionally, microbiological processes have been developed for its
production from picolinic acid, utilizing microorganisms such as Pseudomonas, Bacillus, and
Alcaligenes.[6][7]

Detailed Experimental Protocol for Chemical Synthesis

This protocol describes the synthesis of 6-Hydroxypicolinic acid from 2-Bromo-6-
hydroxypyridine.[1][4]

Materials:
e 2-Bromo-6-hydroxypyridine
e Dry Tetrahydrofuran (THF)

« Isopropylmagnesium chloride (i-PrMgCl) in THF (2 M solution)
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n-Butyllithium (n-BuLi) in hexanes (2.5 M solution)

Dry Carbon Dioxide (CO2)

Water

Ethyl acetate

Silica gel for flash chromatography

Petroleum ether

Procedure:

Initial Reaction Setup: In a suitable reaction vessel, dissolve 2-bromo-6-hydroxypyridine
(0.76 g, 4.4 mmol, 1.0 equivalent) in 20 mL of dry THF.

Grignard Reagent Addition: Cool the solution to 0 °C. Add a 2 M solution of i-PrMgCl in THF
(2.2 mL, 4.4 mmol, 1.0 equivalent) over a period of 5 minutes.

Stirring: Stir the resulting clear solution at 0 °C for an additional 5 minutes.

Lithiation: Add a 2.5 M solution of n-BuLi in hexanes (3.5 mL, 8.8 mmol, 2.0 equivalents)
dropwise over 5 minutes, ensuring the temperature is maintained below -20 °C.

Stirring: Stir the reaction mixture at this temperature for 30 minutes.

Carboxylation: Introduce dry CO2 (0.20 g, 4.4 mmol, 1.0 equivalent) to the reaction mixture.

Warming and Quenching: Allow the mixture to warm to 20 °C over 30 minutes and then
guench the reaction with 6 mL of water.

Extraction: After stirring for 10 minutes below 20 °C, separate the phases. Extract the
aqueous phase one more time with ethyl acetate.

Purification: Allow the resulting suspension to reach room temperature and filter it through a
0.5 cm pad of silica gel, eluting with 10 mL of ethyl acetate.
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o Final Isolation: Concentrate the filtrate. Purify the residue by flash chromatography on silica
gel using an eluent of petroleum ether/ethyl acetate (10:1) to yield the final product as an off-
white solid.

Expected Yield: Approximately 93%.[4]

Synthesis Workflow Diagram
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Reaction Setup

Dissolve 2-Bromo-6-hydroxypyridine in dry THF

\

Cool solution to 0°C
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Add i-PrMgCl solution

\

Stir for 5 minutes

\
Add n-Buli solution (below -20°C)

\

Stir for 30 minutes

Y
Add dry CO2

Workup &‘;’urification

Warm to 20°C and quench with water

\

Separate phases and extract with ethyl acetate

Y

Filter through silica gel

\

Purify by flash chromatography

6-Hydroxypicolinic acid (off-white solid)

Click to download full resolution via product page

Caption: Chemical synthesis workflow for 6-Hydroxypicolinic acid.
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Key Applications and Methodologies

The primary utility of 6-Hydroxypicolinic acid stems from its function as a chelating agent and
its use in advanced chemical synthesis.

Role as a Chelating Agent

6-Hydroxypicolinic acid is an effective chelating ligand, capable of forming stable complexes
with various metal ions.[2][3] This property is attributed to its ability to engage in N,O-chelation
or N,O,O-chelation.[3][4] This makes it a valuable compound in analytical chemistry and for the
synthesis of metal complexes with specific properties.[2][8] For instance, it has been used in
the preparation of ruthenium(ll) complexes.[3][4]

While extensive tables of stability constants for 6-Hydroxypicolinic acid with a wide range of
metal ions are not readily available, its structural similarity to other picolinic acid derivatives
suggests a strong affinity for transition metals.

Chelation Mechanism Diagram

Caption: Generalized metal ion chelation by 6-Hydroxypicolinic acid.

Application in C-H Activation Chemistry

Recent research has explored the use of 6-Hydroxypicolinic acid as a cooperating ligand in
palladium-mediated C-H activation of arenes.[9] In this context, the deprotonated form acts as
a chelating ligand where the pyridone moiety can assist in the C-H bond cleavage, a crucial
step in many catalytic cycles for organic synthesis.[9]

Involvement in Biological Pathways

Currently, there is limited specific information in the scientific literature detailing the direct role
of 6-Hydroxypicolinic acid as a signaling molecule in cellular pathways. It is recognized as an
intermediate in the metabolism of picolinic acid by various microorganisms.[5] Further research
is needed to elucidate any potential roles it may play in the cellular signaling of higher
organisms.

Conclusion
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6-Hydroxypicolinic acid is a versatile molecule with established utility and significant potential
in both synthetic and coordination chemistry. Its well-defined synthesis and potent chelating
properties make it a valuable tool for researchers. While its direct biological signaling roles
remain an area for future investigation, its application in the development of novel metal
complexes and as a cooperating ligand in catalysis highlights its importance in the
advancement of chemical and pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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